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Introduction

Indo-1 is a fluorescent indicator widely used for the ratiometric measurement of intracellular

calcium concentrations ([Ca²⁺]ᵢ). As a dual-emission dye, Indo-1 undergoes a spectral shift

upon binding to Ca²⁺, allowing for a quantitative analysis that is less susceptible to artifacts

such as variations in dye concentration, cell thickness, or photobleaching.[1][2][3] This makes it

a robust tool, particularly for applications like flow cytometry.[4][5] This document provides

detailed application notes and protocols for the use of Indo-1 in intracellular calcium imaging.

Principle of Ratiometric Measurement with Indo-1
Indo-1 is excited by ultraviolet (UV) light, typically around 350 nm.[5][6] In its Ca²⁺-free form, it

emits light with a peak at approximately 475 nm.[6][7][8] Upon binding to Ca²⁺, the emission

peak shifts to around 400 nm.[6][7][8] The ratio of the fluorescence intensities at these two

wavelengths (405 nm/485 nm) is directly proportional to the intracellular calcium concentration.

[3][9] This ratiometric approach provides a more accurate and reproducible measurement of

[Ca²⁺]ᵢ compared to single-wavelength indicators.[1][2]

Quantitative Data Summary
The following tables summarize the key spectral and chemical properties of Indo-1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b014530?utm_src=pdf-interest
https://www.benchchem.com/pdf/Fura_2_vs_Indo_1_A_Comparative_Guide_for_Ratiometric_Calcium_Analysis.pdf
https://www.amerigoscientific.com/resource-understanding-fura-2-am-a-powerful-tool-for-calcium-imaging.html
https://www.thermofisher.com/hk/en/home/industrial/pharma-biopharma/drug-discovery-development/target-and-lead-identification-and-validation/g-protein-coupled/cell-based-second-messenger-assays/indo-1-calcium-indicator.html
http://www.icms.qmul.ac.uk/flowcytometry/uses/functionalanalysis/calciumflux/ratiometric/index.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2666335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2666335/
https://nordicbiosite.com/news/whats-a-ratiometric-indicator
https://nordicbiosite.com/news/whats-a-ratiometric-indicator
https://en.wikipedia.org/wiki/Indo-1
https://www.abpbio.com/wp-content/uploads/2017/12/C228.pdf
https://nordicbiosite.com/news/whats-a-ratiometric-indicator
https://en.wikipedia.org/wiki/Indo-1
https://www.abpbio.com/wp-content/uploads/2017/12/C228.pdf
https://www.thermofisher.com/hk/en/home/industrial/pharma-biopharma/drug-discovery-development/target-and-lead-identification-and-validation/g-protein-coupled/cell-based-second-messenger-assays/indo-1-calcium-indicator.html
https://andor.oxinst.com/learning/view/article/an-overview-of-calcium-imaging-calcium-indicators-and-experimental-considerations
https://www.benchchem.com/pdf/Fura_2_vs_Indo_1_A_Comparative_Guide_for_Ratiometric_Calcium_Analysis.pdf
https://www.amerigoscientific.com/resource-understanding-fura-2-am-a-powerful-tool-for-calcium-imaging.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Spectral Properties of Indo-1

Property Ca²⁺-free Ca²⁺-bound

Excitation Wavelength ~346 nm[1] ~331 nm[1]

Emission Wavelength ~475 nm[1][7] ~400 nm[1][7]

Quantum Yield 0.38[1] 0.56[1]

Table 2: Chemical and Performance Characteristics of Indo-1

Property Value

Indicator Type Ratiometric, Dual Emission[1]

Dissociation Constant (Kd) for Ca²⁺ ~230-250 nM[1]

Primary Application Flow Cytometry[1][4]

Advantages

Ratiometric measurement minimizes artifacts.[1]

[3] Well-suited for flow cytometry with a single

UV laser.[4][10]

Disadvantages

Susceptible to photobleaching, limiting its use in

confocal microscopy.[5][7] Requires UV

excitation which can be phototoxic.[11]

Signaling Pathway Visualization
Intracellular calcium is a ubiquitous second messenger involved in numerous signaling

pathways. A common example is the G-protein coupled receptor (GPCR) pathway that leads to

the release of calcium from intracellular stores.
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Start

Prepare Cell Suspension
(1 x 10⁶ cells/mL)

Load Cells with Indo-1 AM
(1-10 µM final concentration)

Prepare Indo-1 AM
Stock Solution (1-5 mM in DMSO)

Incubate
(15-60 min at 37°C)

Wash Cells to Remove
Excess Dye

Allow for De-esterification
(Incubate for ~30 min)

Acquire Baseline Data
(Flow Cytometry or Microscopy)

Add Agonist/Stimulus

Acquire Post-Stimulation Data

Analyze Ratiometric Data
(405 nm / 485 nm)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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